![molecular formula C8H4BrNO2 B1273821 6-Bromo-1,3-benzodioxole-5-carbonitrile CAS No. 6120-26-9](/img/structure/B1273821.png)
6-Bromo-1,3-benzodioxole-5-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Bromo-1,3-benzodioxole-5-carbonitrile is a chemical compound with the empirical formula C8H4BrNO2 . It’s also known by the synonyms 2-Bromo-4,5-methylenedioxybenzonitrile and 6-Bromopiperonylonitrile .
Synthesis Analysis
6-Bromo-1,3-benzodioxole-5-carbonitrile can be synthesized by subjecting 1,3-benzodioxole-5-carboxaldehyde to bromination .Molecular Structure Analysis
The molecular weight of 6-Bromo-1,3-benzodioxole-5-carbonitrile is 226.03 . The SMILES string representation of its structure is Brc1cc2OCOc2cc1C#N .Physical And Chemical Properties Analysis
6-Bromo-1,3-benzodioxole-5-carbonitrile is a solid substance with a melting point of 103-108 °C .Scientific Research Applications
Synthesis of Organic Compounds
6-Bromo-1,3-benzodioxole-5-carbonitrile: serves as a precursor in the synthesis of a variety of organic compounds. Its bromine atom is reactive and can be substituted with other groups to create diverse molecules. This compound is particularly useful in the synthesis of 2H-indazoles , which are heterocyclic compounds with applications in medicinal chemistry due to their pharmacological properties .
Antimicrobial Agent Development
Research has shown that derivatives of 1,3-benzodioxole, like 6-Bromo-1,3-benzodioxole-5-carbonitrile , exhibit significant antimicrobial activities. These compounds can be used to develop new antibiotics and antifungal agents, which are crucial in the fight against resistant strains of bacteria and fungi .
properties
IUPAC Name |
6-bromo-1,3-benzodioxole-5-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO2/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-2H,4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJAZLOORQHTWFN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C#N)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20377428 |
Source
|
Record name | 6-bromo-1,3-benzodioxole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-1,3-benzodioxole-5-carbonitrile | |
CAS RN |
6120-26-9 |
Source
|
Record name | 6-bromo-1,3-benzodioxole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.